Cas no 1506178-77-3 (1-1-(3,4-dimethylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3,4-dimethylphenyl)cyclopropylethan-1-one
• CAS No: 1506178-77-3
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5833969
• PubChem ID: 165673491
• Update Time: 2025-05-24

1-1-(3,4-dimethylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4-dimethylphenyl)cyclopropylethan-1-one
• 1-[1-(3,4-dimethylphenyl)cyclopropyl]ethan-1-one
• 1506178-77-3
• EN300-1767366

• Inchi： 1S/C13H16O/c1-9-4-5-12(8-10(9)2)13(6-7-13)11(3)14/h4-5,8H,6-7H2,1-3H3
• InChI Key： NADRCBUCRNNEKB-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(C)=C(C)C=2)CC1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(3,4-dimethylphenyl)cyclopropylethan-1-one

1-(3,4-Dimethylphenyl)cyclopropylethan-1-one: A Comprehensive Overview

1-(3,4-Dimethylphenyl)cyclopropylethan-1-one, also known by its CAS number 1506178-77-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The molecule consists of a cyclopropane ring fused with a ketone group, which contributes to its distinctive reactivity and stability.

The synthesis of 1-(3,4-Dimethylphenyl)cyclopropylethan-1-one involves a series of carefully designed organic reactions. Recent studies have explored the use of transition metal catalysts to enhance the efficiency of these reactions. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the cyclopropane ring with high precision. This approach not only improves the yield but also minimizes side reactions, making it a more viable method for large-scale production.

In terms of applications, 1-(3,4-Dimethylphenyl)cyclopropylethan-1-one has shown promise in the development of novel pharmaceutical agents. Its ability to act as a rigid framework for drug design has been exploited in the creation of bioisosteres, which are compounds that mimic the biological activity of existing drugs but with improved pharmacokinetic properties. Recent findings indicate that this compound can serve as a scaffold for designing inhibitors of certain enzymes involved in neurodegenerative diseases.

The structural versatility of 1-(3,4-Dimethylphenyl)cyclopropylethan-1-one also makes it a valuable tool in materials science. Its unique electronic properties have been studied for potential use in organic electronics. For example, researchers have investigated its ability to act as an electron acceptor in organic photovoltaic devices. Preliminary results suggest that incorporating this compound into such devices could improve their efficiency by enhancing charge transport properties.

The environmental impact and safety profile of CAS No. 1506178-77-3 are critical considerations for its widespread use. Recent toxicological studies have assessed its acute and chronic toxicity levels, with results indicating low toxicity under normal handling conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 1-(3,4-Dimethylphenyl)cyclopropylethan-1-one represents a versatile compound with diverse applications across multiple scientific disciplines. Its continued exploration will undoubtedly lead to new insights and innovations in both academic and industrial settings.